- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Cas no 691-38-3 (cis-4-Methyl-2-pentene)
cis-4-Methyl-2-pentene structure
cis-4-Methyl-2-pentene Properties
Names and Identifiers
-
- 2-Pentene, 4-methyl-,(2Z)-
- cis-4-Methyl-2-pentene
- 4-Methyl-cis-2-pentene
- 4-Methyl-cis-2-penteneneat
- CIS-4-METHYLPENTENE-2
- (Z)-4-Methyl-2-pentene
- 2-Pentene, 4-methyl-cis-
- 4-Methyl-2-cis-pentene
- 4-Methyl-2-pentene
- 4-Methyl-2-pentene, cis
- 4-Methylpentene-2, cis-
- cis-4-methylpent-2-ene
- +Expand
-
- MFCD00009293
- LGAQJENWWYGFSN-PLNGDYQASA-N
- InChI=1S/C6H12/c1-4-5-6(2)3/h4-6H,1-3H3/b5-4-
- C/C=C\C(C)C
Computed Properties
- 84.09396
- 0
- 0
- 1
- 6
- 42
- 0
- 0
- 0
- 1
- 0
- 1
- 2.4
- nothing
- 0
Experimental Properties
- 0
- n20/D 1.392
- 56°C
- -134.85°C
- 399 mm Hg ( 37.7 °C)
- −28 °F
- 4650 | 4-METHYL-CIS-2-PENTENE
- Colorless liquid.
- Insoluble in water.
- 0.686 g/mL at 20 °C(lit.)
cis-4-Methyl-2-pentene Price
cis-4-Methyl-2-pentene Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
cis-4-Methyl-2-pentene Raw materials
cis-4-Methyl-2-pentene Preparation Products
- 1,3-DIETHYLBENZENE (141-93-5)
- 2-Heptene, (2E)- (14686-13-6)
- (16327-38-1)
- Cyclopentene,4,4-dimethyl- (19037-72-0)
- Ethylidenecyclopentane (2146-37-4)
- 7H-Benzocycloheptene (264-09-5)
- Cyclohexene,1,4-dimethyl- (2808-79-9)
- 3-methyl-3-hexene (c,t) (3404-65-7)
- Cyclopentene,1,2,3-trimethyl- (473-91-6)
- Benzene, 1-methyl-3-(1-methyl-2-propenyl)- (52161-57-6)
- 1,7-Dimethylnaphthalene (575-37-1)
- 2-Pentene, 3-methyl-,(2E)- (616-12-6)
- 4-Ethyltoluene (622-96-8)
- 2-BUTENE (624-64-6)
- 2-Pentene,4,4-dimethyl-, (2E)- (690-08-4)
- cis-4-Methyl-2-pentene (691-38-3)
- 4-Methylindan (824-22-6)
- Benzene, 1-buten-1-yl- (824-90-8)
- Cyclopropane,1,2-dimethyl-, (1R,2S)-rel- (930-18-7)
- Cyclooctene (931-88-4)
- 4-Ethyl-1,2-dimethylbenzene (934-80-5)
cis-4-Methyl-2-pentene Related Literature
-
Luca Rigamonti,Francesco Reginato,Erika Ferrari,Laura Pigani,Lara Gigli,Nicola Demitri,Pavel Kopel,Barbora Tesarova Dalton Trans., 2020,49, 14626-14639
-
Wenjing Ma,Qilu Zhang,Dawei Hua,Ranhua Xiong,Juntao Zhao,Weidong Rao,Shenlin Huang,Xianxu Zhan,Fei Chen RSC Adv., 2016,6, 12868-12884
-
Hong Xue,Yang Yan,Yong Hou,Guanglan Li,Ce Hao New J. Chem., 2018,42, 11485-11492
-
Jieun Ko,Chee Koon Ng,Arramel,Teck Lip Dexter Tam,Wei Lin Leong J. Mater. Chem. C, 2020,8, 4157-4163
-
Gaël Rouillé,Cornelia Jäger,Serge A. Krasnokutski,Melinda Krebsz,Thomas Henning Faraday Discuss., 2014,168, 449-460
-
Jhansi Rani Morla,Dastagiri Reddy Nareddula RSC Adv., 2022,12, 6762-6771
-
Kristian L. Mears,Michelle A. Kutzleb,Cary R. Stennett,James C. Fettinger,Derrick C. Kaseman,Ping Yu,Petra Vasko,Philip P. Power Chem. Commun., 2022,58, 9910-9913
-
Xiangdong Li,Jidong Zhao,Xin Xie,Yuanhong Liu Org. Biomol. Chem., 2017,15, 8119-8133
-
10. Prediction of stable silver selenide-based energy materials sustained by rubidium selenide alloying†Yee Hui Robin Chang,Junke Jiang,Moi Hua Tuh,Fei Ha Chiew New J. Chem., 2022,46, 22050-22063
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